2-Isopropylisoindoline

• CAS RN: 117135-91-8
• Molecular Formula: C11H15N
• Molecular Weight: 161.24 g/mol
• IUPAC Name: 2-propan-2-yl-1,3-dihydroisoindole
• InChI: InChI=1S/C11H15N/c1-9(2)12-7-10-5-3-4-6-11(10)8-12/h3-6,9H,7-8H2,1-2H3
• InChI Key: CASMFKWYZWCAOH-UHFFFAOYSA-N
• SMILES: CC(C)N1CC2=CC=CC=C2C1
• synonyms: 1H-Isoindole,2,3-dihydro-2-(1-methylethyl)-(9CI)

Description

2-Isopropylisoindoline, also known as N-Isopropyl-2-phenylindoline-1-carboxamide, is a chemical compound that belongs to the class of isoindoline derivatives. It has been found to possess various biological activities and has been used in scientific research for several purposes.

Mechanism Of Action

The mechanism of action of 2-Isopropylisoindoline is not fully understood. However, it has been reported to activate the mu-opioid receptor, which is involved in the regulation of pain, reward, and addiction. It has also been found to inhibit the activity of cyclooxygenase-2, which is responsible for the production of inflammatory mediators.
Biochemical and Physiological Effects:
2-Isopropylisoindoline has been found to possess various biochemical and physiological effects. It has been reported to induce cell cycle arrest and apoptosis in cancer cells. It has also been found to reduce the production of inflammatory mediators and alleviate pain in animal models.

Advantages And Limitations For Lab Experiments

The advantages of using 2-Isopropylisoindoline in lab experiments include its high purity and yield, as well as its well-characterized biological activities. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-Isopropylisoindoline. One direction is to investigate its potential as an anticancer agent and to explore its mechanism of action in cancer cells. Another direction is to study its potential as an analgesic and anti-inflammatory agent. Additionally, further studies are needed to fully understand its mechanism of action and to explore its potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of 2-Isopropylisoindoline involves the reaction of 2-phenylindole with isopropylamine in the presence of a catalyst such as palladium on carbon. This method has been reported to yield high purity and yield of the compound.

Scientific Research Applications

2-Isopropylisoindoline has been extensively used in scientific research for various purposes. It has been found to possess anticancer, anti-inflammatory, and analgesic activities. It has also been used as a probe in the study of the binding site of the mu-opioid receptor.